Cas no 3079-31-0 (Tetradecane,1-(methylsulfinyl)-)

• Product Name: Tetradecane,1-(methylsulfinyl)-
• CAS No: 3079-31-0
• MF: C₁₅H₃₂OS
• MW: 260.478983879089
• CID: 294727
• PubChem ID: 537377
• Update Time: 2025-04-19

Tetradecane,1-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Tetradecane,1-(methylsulfinyl)-
• Sulfoxide,methyl tetradecyl (7CI,8CI)
• BDBM50224822
• 1-(Methylsulfinyl)tetradecane #
• CHEMBL172099
• 3079-31-0
• KRUABTDBQQLWLS-UHFFFAOYSA-N
• 1-Methanesulfinyl-tetradecane
• Tetradecane, 1-(methylsulfinyl)-
• Sulfoxide, methyl tetradecyl
• SCHEMBL29320
• 1-(Methylsulfinyl)tetradecane
• DTXSID301308171

• Inchi： 1S/C15H32OS/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-17(2)16/h3-15H2,1-2H3
• InChI Key： KRUABTDBQQLWLS-UHFFFAOYSA-N
• SMILES： S(C)(CCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 260.21756
• Monoisotopic Mass: 260.21738681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07